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Compound of Interest

Compound Name: Z-Glu(OBzl)-OH

Cat. No.: B3021790 Get Quote

Introduction

N-carbobenzyloxy-L-glutamic acid γ-benzyl ester, also known by synonyms such as Z-
Glu(OBzl)-OH and 5-Benzyl N-(benzyloxycarbonyl)-L-glutamate, is a pivotal derivative of L-

glutamic acid. In this molecule, the amine group is protected by a carbobenzyloxy (Cbz or Z)

group, and the side-chain (gamma) carboxylic acid is protected as a benzyl ester. This dual

protection makes it an exceptionally valuable building block for researchers and professionals

in peptide synthesis, polymer chemistry, and drug development. Its structure allows for the

selective formation of peptide bonds at the α-carboxyl group while preventing unwanted side

reactions at the nucleophilic amine and the γ-carboxyl functional groups.

Core Physicochemical Properties
N-carbobenzyloxy-L-glutamic acid γ-benzyl ester is a white crystalline solid. Its protective

groups enhance its solubility in organic solvents, facilitating its use in various synthetic

applications. Key quantitative properties are summarized below.
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Property Value Reference

CAS Number 5680-86-4

Molecular Formula C₂₀H₂₁NO₆

Molecular Weight 371.39 g/mol

Melting Point 74 - 78 °C

Boiling Point 594.3 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Optical Rotation
[α]₂₀/D: -7.0 to -10.0° (c=2.5,

EtOH)

Solubility
Soluble in ethanol; Insoluble in

water.
[1]

Synthesis and Manufacturing
The synthesis of N-carbobenzyloxy-L-glutamic acid γ-benzyl ester is a multi-step process that

requires careful protection of the functional groups of L-glutamic acid. A common strategy

involves the initial selective esterification of the γ-carboxyl group, followed by the protection of

the α-amino group.
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Step 1: γ-Esterification Step 2: N-Protection

L-Glutamic Acid

γ-Benzyl L-glutamate

 H₂SO₄, 70°C 

Benzyl Alcohol

 

Benzyl Chloroformate
(Z-Cl)

Final Product:
N-Cbz-L-glutamic acid

γ-benzyl ester

γ-Benzyl L-glutamate

 aq. Base (e.g., NaOH)
Schotten-Baumann 

Solid Support
(Resin)

Resin-AA₁-Fmoc

Couple

Fmoc-AA₁

Resin-AA₁-NH₂

Fmoc Deprotection
(Piperidine)

Resin-AA₁-Glu(OBzl)-Z

Couple

Z-Glu(OBzl)-OH

Coupling Agent
(e.g., HATU)

Resin-AA₁-Glu(OBzl)-NH₂

Z-Group Deprotection
(e.g., H₂/Pd) Continue Cycle or

Cleave Peptide
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γ-Benzyl L-glutamate

γ-Benzyl-L-glutamate
N-Carboxyanhydride (NCA)

Cyclization

Triphosgene

Poly(γ-benzyl-L-glutamate)
(PBLG)

Ring-Opening
Polymerization

Initiator
(e.g., Sodium Methoxide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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